![molecular formula C14H19NO5S B7576316 2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid](/img/structure/B7576316.png)
2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid, also known as MPSPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of 2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid is not fully understood, but it is believed to act as a modulator of the GABAergic system, which plays a crucial role in the regulation of neuronal excitability. This compound has been shown to enhance the activity of GABA receptors, leading to increased inhibitory neurotransmission and reduced neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and anti-convulsant effects. It has also been shown to modulate the release of several neurotransmitters, including glutamate and serotonin, which are involved in pain and neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid in lab experiments is its ability to produce consistent and reproducible results. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of 2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid, including further investigation of its mechanism of action, optimization of its pharmacological properties, and development of new drugs based on its structure. Additionally, this compound may have potential applications in the treatment of other neurological disorders, such as anxiety and depression, which warrant further investigation.
In conclusion, this compound is a promising compound with potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper, highlighting its importance in scientific research.
Synthesis Methods
2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid can be synthesized using a multi-step process that involves the reaction of 4-methoxybenzenesulfonyl chloride with piperidine, followed by the reaction of the resulting product with chloroacetic acid. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.
Scientific Research Applications
2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to exhibit analgesic, anti-inflammatory, and anti-convulsant effects in animal models, making it a promising candidate for the development of new drugs for the treatment of pain and neurological disorders.
properties
IUPAC Name |
2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO5S/c1-20-12-5-7-13(8-6-12)21(18,19)15-9-3-2-4-11(15)10-14(16)17/h5-8,11H,2-4,9-10H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGGWZEAKVMWBGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.